Cas no 2137789-33-2 (Cyclobutanemethanol, α-[1-(aminomethyl)propyl]-1-ethyl-)

• Product Name: Cyclobutanemethanol, α-[1-(aminomethyl)propyl]-1-ethyl-
• CAS No: 2137789-33-2
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5278611
• PubChem ID: 165443041
• Update Time: 2025-11-01

Cyclobutanemethanol, α-[1-(aminomethyl)propyl]-1-ethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanemethanol, α-[1-(aminomethyl)propyl]-1-ethyl-
• 2-(aminomethyl)-1-(1-ethylcyclobutyl)butan-1-ol
• EN300-683821
• 2137789-33-2

• Inchi： 1S/C11H23NO/c1-3-9(8-12)10(13)11(4-2)6-5-7-11/h9-10,13H,3-8,12H2,1-2H3
• InChI Key： XNRCGFPLIFSGCX-UHFFFAOYSA-N
• SMILES： OC(C(CN)CC)C1(CC)CCC1

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 0.956±0.06 g/cm3(Predicted)
• Boiling Point: 291.2±13.0 °C(Predicted)
• pka: 14.73±0.20(Predicted)

Additional information on Cyclobutanemethanol, α-[1-(aminomethyl)propyl]-1-ethyl-

Cyclobutanemethanol, α-[1-(aminomethyl)propyl]-1-ethyl- (CAS No. 2137789-33-2): A Comprehensive Overview

Cyclobutanemethanol, α-[1-(aminomethyl)propyl]-1-ethyl- (CAS No. 2137789-33-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclobutane ring and functional groups, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of Cyclobutanemethanol, α-[1-(aminomethyl)propyl]-1-ethyl- consists of a cyclobutane ring with a methanol group attached to one of the carbon atoms. Additionally, an α-[1-(aminomethyl)propyl] group and an ethyl group are substituted on the same carbon atom, contributing to its distinct chemical properties. The presence of these functional groups imparts specific reactivity and solubility characteristics, which are crucial for its potential use in drug development.

Recent studies have explored the biological activities of Cyclobutanemethanol, α-[1-(aminomethyl)propyl]-1-ethyl-. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This anti-inflammatory effect is attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway.

Furthermore, Cyclobutanemethanol, α-[1-(aminomethyl)propyl]-1-ethyl- has been investigated for its neuroprotective properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound can protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and enhancing the expression of antioxidant enzymes like superoxide dismutase (SOD) and catalase (CAT). These findings suggest that Cyclobutanemethanol, α-[1-(aminomethyl)propyl]-1-ethyl- may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its anti-inflammatory and neuroprotective effects, Cyclobutanemethanol, α-[1-(aminomethyl)propyl]-1-ethyl- has also been studied for its antitumor properties. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action involves the activation of caspase-dependent apoptotic pathways and the inhibition of cell cycle progression. These findings highlight the potential of Cyclobutanemethanol, α-[1-(aminomethyl)propyl]-1-ethyl- as a novel anticancer agent.

The pharmacokinetic properties of Cyclobutanemethanol, α-[1-(aminomethyl)propyl]-1-ethyl- have also been evaluated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. Additionally, its low toxicity and high selectivity towards target cells enhance its safety profile.

To further advance the clinical application of Cyclobutanemethanol, α-[1-(aminomethyl)propyl]-1-ethyl-, ongoing research is focused on optimizing its chemical structure to improve potency and reduce side effects. Computational methods such as molecular docking and molecular dynamics simulations are being employed to identify key interactions between the compound and its biological targets. These efforts aim to refine the structure to achieve optimal therapeutic efficacy.

In conclusion, Cyclobutanemethanol, α-[1-(aminomethyl)propyl]-1-ethyl- (CAS No. 2137789-33-2) is a multifaceted compound with promising therapeutic potential in various areas such as anti-inflammatory treatment, neuroprotection, and cancer therapy. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.